Cas no 2229243-93-8 (4-(1-methylcyclohexyl)oxane-2,6-dione)

• Product Name: 4-(1-methylcyclohexyl)oxane-2,6-dione
• CAS No: 2229243-93-8
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6541568
• PubChem ID: 165649730
• Update Time: 2025-07-19

4-(1-methylcyclohexyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylcyclohexyl)oxane-2,6-dione
• 2229243-93-8
• EN300-1780069

• Inchi： 1S/C12H18O3/c1-12(5-3-2-4-6-12)9-7-10(13)15-11(14)8-9/h9H,2-8H2,1H3
• InChI Key： PLGNKHWRPJUVKE-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1(C)CCCCC1)=O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(1-methylcyclohexyl)oxane-2,6-dione

Comprehensive Overview of 4-(1-methylcyclohexyl)oxane-2,6-dione (CAS No. 2229243-93-8): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 4-(1-methylcyclohexyl)oxane-2,6-dione (CAS No. 2229243-93-8) has garnered significant attention for its unique structural properties and versatile applications. This compound, characterized by its cyclohexyl and oxane-dione moieties, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular architecture, featuring a methyl-substituted cyclohexyl group, enables selective reactivity, making it invaluable for stereoselective synthesis and chiral building blocks.

Recent trends in green chemistry and sustainable synthesis have amplified interest in this compound. Researchers are exploring its role in catalysis and biodegradable polymer development, aligning with global demands for eco-friendly alternatives. A surge in searches for "4-(1-methylcyclohexyl)oxane-2,6-dione applications" and "CAS 2229243-93-8 synthesis" reflects its growing relevance in academia and industry. Notably, its compatibility with microwave-assisted reactions and flow chemistry techniques positions it as a frontrunner in modern synthetic methodologies.

The compound’s thermal stability and solubility profile (notably in polar aprotic solvents) make it a preferred choice for high-performance coatings and electronic materials. Innovations in OLED technology and flexible electronics have further driven demand, as evidenced by patent filings referencing its derivatization for charge-transport layers. Furthermore, its potential in pharmaceutical intermediates—particularly for central nervous system (CNS) drugs—has sparked collaborations between synthetic chemists and pharmacologists.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, given its sensitivity to stereoisomeric impurities. Regulatory compliance, including REACH and FDA guidelines, underscores its safe handling protocols. As industries pivot toward custom synthesis solutions, 4-(1-methylcyclohexyl)oxane-2,6-dione exemplifies how niche chemicals can address macro-scale challenges in drug discovery and material science.